Cas no 71399-45-6 (Enonalcohol)

• Product Name: Enonalcohol
• CAS No: 71399-45-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 548243
• Update Time: 2023-08-02

Enonalcohol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,4-hydroxy-2-(7-hydroxyheptyl)-, (4R)-
• 2-Cyclopenten-1-one,4-hydroxy-2-(7-hydroxyheptyl)-, (R)-
• ENONALCOHOL
• (4R)-4-hydroxy-2-(7-hydroxyheptyl)-2-cyclopenten-1-one
• Enonalcohol

• Inchi： 1S/C12H20O3/c13-7-5-3-1-2-4-6-10-8-11(14)9-12(10)15/h8,11,13-14H,1-7,9H2/t11-/m0/s1
• InChI Key： IUWYHMZSXNYIPM-NSHDSACASA-N
• SMILES： O[C@H]1C=C(C(C1)=O)CCCCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 233
• Topological Polar Surface Area: 57.5